Cas no 1353867-96-5 ((3-ethoxypyridin-2-yl)methanamine)

• Product Name: (3-ethoxypyridin-2-yl)methanamine
• CAS No: 1353867-96-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4586887
• Update Time: 2025-08-04

(3-ethoxypyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-ETHOXY-PYRIDIN-2-YL)-METHYL-AMINE
• (3-ethoxypyridin-2-yl)methanamine

• Inchi： 1S/C8H12N2O/c1-2-11-8-4-3-5-10-7(8)6-9/h3-5H,2,6,9H2,1H3
• InChI Key： ZPRFJCMZWAGXHX-UHFFFAOYSA-N
• SMILES： C1(CN)=NC=CC=C1OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Additional information on (3-ethoxypyridin-2-yl)methanamine

Comprehensive Overview of (3-ethoxypyridin-2-yl)methanamine (CAS No. 1353867-96-5): Properties, Applications, and Industry Insights

(3-ethoxypyridin-2-yl)methanamine, with the CAS number 1353867-96-5, is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. This pyridine derivative features an ethoxy group at the 3-position and an aminomethyl moiety at the 2-position, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure enables applications in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic pathways.

Recent studies highlight the compound’s role in developing small-molecule inhibitors and ligands for G-protein-coupled receptors (GPCRs), aligning with the growing demand for precision medicine. Researchers are exploring its potential in neurodegenerative disease therapeutics, a hot topic given the global rise in conditions like Alzheimer’s. The ethoxy-pyridine scaffold also shows promise in crop protection chemicals, addressing sustainability challenges in agriculture.

From a synthetic chemistry perspective, 1353867-96-5 offers advantages such as high purity yield and compatibility with cross-coupling reactions. Its stability under mild conditions makes it suitable for high-throughput screening (HTS) workflows, a key focus for AI-driven drug discovery platforms. Industry forums frequently discuss its structure-activity relationship (SAR) optimizations, reflecting its relevance in medicinal chemistry.

Environmental and regulatory considerations are critical for (3-ethoxypyridin-2-yl)methanamine. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound’s low ecotoxicity profile supports its use in green chemistry initiatives, a trending topic among ESG-conscious manufacturers.

Market analysts note increasing patent filings involving CAS 1353867-96-5, particularly in biotech startups and generic pharmaceutical development. Its cost-effective synthesis route appeals to emerging markets, where API production is scaling rapidly. FAQs in scientific communities often center on its solubility in polar solvents and storage stability—practical concerns for industrial applications.

In summary, (3-ethoxypyridin-2-yl)methanamine exemplifies innovation at the intersection of chemistry and biology. Its dual utility in life sciences and material engineering positions it as a compound to watch in the next decade, especially amid advances in computational molecular design and sustainable synthesis.